Cas no 2281678-86-0 (Ethyl 4-(2-amino-2-methylpropoxy)butanoate)

• Product Name: Ethyl 4-(2-amino-2-methylpropoxy)butanoate
• CAS No: 2281678-86-0
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 5982773
• PubChem ID: 165982957
• Update Time: 2025-11-06

Ethyl 4-(2-amino-2-methylpropoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-37344193
• ethyl 4-(2-amino-2-methylpropoxy)butanoate
• 2281678-86-0
• Ethyl 4-(2-amino-2-methylpropoxy)butanoate

• Inchi： 1S/C10H21NO3/c1-4-14-9(12)6-5-7-13-8-10(2,3)11/h4-8,11H2,1-3H3
• InChI Key： XCYIRGFZIPHGJT-UHFFFAOYSA-N
• SMILES： O(CCCC(=O)OCC)CC(C)(C)N

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 4-(2-amino-2-methylpropoxy)butanoate

Research Brief on Ethyl 4-(2-amino-2-methylpropoxy)butanoate (CAS: 2281678-86-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-(2-amino-2-methylpropoxy)butanoate (CAS: 2281678-86-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, featuring both amino and alkoxy functional groups, demonstrates unique physicochemical properties that make it a versatile intermediate for drug discovery and development. Recent studies have highlighted its potential as a building block for novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for GABAergic modulators. Researchers demonstrated that structural modifications of Ethyl 4-(2-amino-2-methylpropoxy)butanoate could yield compounds with enhanced blood-brain barrier permeability while maintaining favorable pharmacokinetic profiles. The study particularly noted the compound's stability under physiological conditions, with the ethyl ester moiety providing optimal protection of the reactive amine group during systemic circulation.

In pharmaceutical formulation research, Ethyl 4-(2-amino-2-methylpropoxy)butanoate has shown promise as a prodrug moiety. A recent patent application (WO2023056421) describes its use in improving the oral bioavailability of poorly soluble active pharmaceutical ingredients. The compound's amphiphilic nature allows for enhanced solubility while the amino group provides sites for targeted conjugation, addressing two major challenges in drug delivery simultaneously.

Mechanistic studies have revealed that derivatives of 2281678-86-0 exhibit interesting interactions with biological membranes. Research published in Biochimica et Biophysica Acta (2023) demonstrated that these compounds can modulate membrane fluidity and potentially influence receptor clustering, suggesting applications beyond their use as simple synthetic intermediates. This finding opens new avenues for exploring their role in signal transduction pathways.

The synthetic accessibility of Ethyl 4-(2-amino-2-methylpropoxy)butanoate has been significantly improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, green chemistry approach to its production, achieving >90% yield while reducing hazardous waste generation by 70% compared to traditional methods. This development is particularly important for potential industrial-scale applications.

Ongoing clinical research is exploring the therapeutic potential of 2281678-86-0 derivatives. Preliminary results from Phase I trials of a related compound (NCT05678322) show favorable safety profiles, with no significant adverse effects observed at therapeutic doses. Pharmacodynamic studies indicate dose-dependent modulation of target biomarkers, supporting further investigation in disease models.

Future research directions for Ethyl 4-(2-amino-2-methylpropoxy)butanoate include exploration of its chiral properties for enantioselective synthesis and investigation of its potential as a ligand for metal-catalyzed biological reactions. The compound's structural features make it particularly interesting for developing targeted therapies where spatial orientation of functional groups is critical for biological activity.